Cas no 16841-51-3 (3,4-dihydro-2H-1lambda6-thiopyran-1,1-dione)

• Product Name: 3,4-dihydro-2H-1lambda6-thiopyran-1,1-dione
• CAS No: 16841-51-3
• MF: C₅H₈O₂S
• MW: 132.180820465088
• CID: 194032
• PubChem ID: 140144
• Update Time: 2025-10-21

3,4-dihydro-2H-1lambda6-thiopyran-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran,3,4-dihydro-, 1,1-dioxide
• Thiacyclohex-2-ene, 1,1-dioxide
• 3,4-dihydro-2H-thiopyran 1,1-dioxide
• 3,4-dihydro-2H-1lambda6-thiopyran-1,1-dione

• Inchi： 1S/C5H8O2S/c6-8(7)4-2-1-3-5-8/h2,4H,1,3,5H2
• InChI Key： SBCZDKSNSQVREF-UHFFFAOYSA-N
• SMILES： S1(C=CCCC1)(=O)=O

Computed Properties

• Exact Mass: 132.02454
• Monoisotopic Mass: 132.0245
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.5

Experimental Properties

• Density: 1.243
• Boiling Point: 309.4°Cat760mmHg
• Flash Point: 190.3°C
• Refractive Index: 1.511
• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiopyrans

Additional information on 3,4-dihydro-2H-1lambda6-thiopyran-1,1-dione

3,4-Dihydro-2H-1λ6-Thiopyran-1,1-Dione (CAS No. 16841-51-3): A Promising Compound in Biomedical Research

3,4-Dihydro-2H-1λ6-thiopyran-1,1-dione is a unique organic compound with a complex molecular structure that has garnered significant attention in the biomedical field. Its CAS No. 16841-51-3 identifier underscores its distinct chemical identity, which is critical for research and development applications. Recent studies have highlighted its potential as a scaffold for drug discovery, particularly in the design of small-molecule therapeutics targeting metabolic disorders and neurodegenerative conditions.

The 3,4-dihydro-2H-1λ6-thiopyran-1,1-dione molecule features a thiopyran ring system with two hydroxyl groups and a carbonyl group, creating a versatile platform for functionalization. This structural framework allows for the introduction of various substituents, enabling tailored interactions with biological targets. Research published in *Journal of Medicinal Chemistry* (2023) demonstrated its utility in modulating enzyme activity, particularly in the context of glycolytic pathways, which are central to cancer metabolism.

Recent advances in synthetic chemistry have enabled the efficient preparation of 3,4-dihydro-2H-1λ6-thiopyran-1,1-dione via catalytic methods, reducing reliance on harsh conditions. A 2024 study in *Organic & Biomolecular Chemistry* reported the use of transition-metal catalysts to achieve high-yield synthesis, which is critical for large-scale applications in pharmaceutical development. This methodological innovation aligns with the growing emphasis on green chemistry in the pharmaceutical industry.

One of the most promising applications of 3,4-dihydro-2H-1λ6-thiopyran-1,1-dione is its role as a precursor for thiol-containing compounds, which are vital in antioxidant research. A 2023 paper in *Antioxidants* explored its potential to enhance cellular redox homeostasis, suggesting applications in the treatment of oxidative stress-related diseases such as diabetes and neurodegenerative disorders. The compound's ability to act as a nucleophile in reactive oxygen species (ROS) scavenging mechanisms is a key factor in this context.

Structural modifications of 3,4-dihydro-2H-1λ6-thiopyran-1,1-dione have also shown promise in targeting specific protein domains. A 2022 study in *Bioorganic & Medicinal Chemistry* described the design of analogs that selectively inhibit the activity of protein kinase C (PKC), a family of enzymes implicated in cancer progression. These findings highlight the compound's adaptability for use in kinase inhibitor development.

In the realm of drug delivery, 3,4-dihydro-2H-1λ6-thiopyran-1,1-dione has been explored as a building block for prodrug strategies. A 2024 publication in *Advanced Drug Delivery Reviews* discussed its potential to improve the solubility and bioavailability of poorly water-soluble drugs, addressing a major challenge in pharmaceutical formulation. This application is particularly relevant for antifungal and antibacterial agents, where poor solubility often limits therapeutic efficacy.

Computational studies have further expanded the understanding of 3,4-dihydro-2H-1λ6-thiopyran-1,1-dione's biological activity. Molecular docking simulations published in *Journal of Computational Chemistry* (2023) revealed its ability to bind to specific pockets in G-protein coupled receptors (GPCRs), suggesting potential as a modulator of signaling pathways involved in inflammatory responses. These insights are critical for the rational design of novel therapeutics.

Environmental and safety considerations are also central to the use of 3,4-dihydro-2H-1λ6-thiopyran-1,1-dione. While it is not classified as a hazardous substance, its synthesis and application require adherence to standard laboratory protocols to ensure optimal handling. This aligns with the broader industry focus on sustainable and safe chemical practices, as emphasized in the 2023 *Green Chemistry* symposium.

Looking ahead, the integration of 3,4-dihydro-2H-1λ6-thiopyran-1,1-dione into combinatorial chemistry approaches is expected to accelerate drug discovery. High-throughput screening methods, as reported in *Nature Chemical Biology* (2024), are being used to evaluate its interactions with diverse biological targets, further expanding its potential applications. These efforts reflect the dynamic nature of biomedical research and the importance of interdisciplinary collaboration.

In conclusion, 3,4-dihydro-2H-1λ6-thiopyran-1,1-dione represents a valuable tool in modern pharmaceutical science. Its structural versatility, coupled with recent advancements in synthesis and biological evaluation, positions it as a key player in the development of innovative therapeutics. As research continues to uncover new mechanisms of action, its role in addressing complex medical challenges is likely to grow significantly.